Cas no 1167055-94-8 (7-methoxy-4-(trifluoromethyl)-1H-indole)

• Product Name: 7-methoxy-4-(trifluoromethyl)-1H-indole
• CAS No: 1167055-94-8
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 4561385
• Update Time: 2025-10-31

7-methoxy-4-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-Methoxy-4-(trifluoroMethyl)-
• 7-Methoxy-4-trifluoroMethyl-1H-indole
• 7-methoxy-4-(trifluoromethyl)-1H-indole

• Inchi： 1S/C10H8F3NO/c1-15-8-3-2-7(10(11,12)13)6-4-5-14-9(6)8/h2-5,14H,1H3
• InChI Key： MYJIXOCKLZXUQJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC=C2OC)C=C1

Additional information on 7-methoxy-4-(trifluoromethyl)-1H-indole

Comprehensive Overview of 7-Methoxy-4-(trifluoromethyl)-1H-indole (CAS No. 1167055-94-8): Properties, Applications, and Industry Insights

7-Methoxy-4-(trifluoromethyl)-1H-indole (CAS No. 1167055-94-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both a methoxy group and a trifluoromethyl group on the indole scaffold enhances its bioactivity, making it a valuable intermediate in drug discovery. This compound is particularly relevant in the development of kinase inhibitors and serotonin receptor modulators, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their improved metabolic stability and membrane permeability—a critical factor in CNS drug development. Researchers frequently search for "7-Methoxy-4-(trifluoromethyl)-1H-indole synthesis" or "CAS 1167055-94-8 applications," reflecting the compound's growing importance. Its trifluoromethyl group contributes to enhanced lipophilicity, a property highly sought after in the design of bioactive molecules, as evidenced by its frequent mention in patents related to anticancer and antiviral agents.

The compound's indole core structure is structurally analogous to tryptophan, enabling interactions with biological systems that are currently being explored in neurodegenerative disease research. Industry reports highlight its potential in addressing protein misfolding disorders, a hot topic in 2024's biopharmaceutical landscape. Analytical techniques such as HPLC purification and NMR characterization are essential for quality control, with purity thresholds exceeding 98% for most research applications.

From a synthetic chemistry perspective, 7-Methoxy-4-(trifluoromethyl)-1H-indole serves as a versatile building block for cross-coupling reactions, particularly in palladium-catalyzed transformations. Its stability under acidic conditions makes it suitable for solid-phase peptide synthesis, a technique gaining traction in peptide-based therapeutics. The compound's photophysical properties are also under investigation for potential applications in organic electronics, responding to the rising interest in sustainable materials.

Environmental considerations surrounding fluorinated compounds have prompted studies on the biodegradation pathways of this molecule. While not classified as hazardous, proper handling protocols are recommended due to its potential enzyme inhibition properties. The compound's crystallographic data has been extensively documented, with hydrogen bonding patterns influencing its supramolecular assembly—a key area in crystal engineering research.

Market analysts project steady growth for functionalized indoles like CAS 1167055-94-8, particularly in Asia-Pacific regions where pharmaceutical innovation is accelerating. The compound's structure-activity relationships continue to be refined through computational modeling approaches, including molecular docking studies that predict binding affinities with biological targets. These advancements align with the industry's shift toward AI-assisted drug design, addressing common search queries about "computational chemistry applications" in modern research.

Quality specifications for 7-Methoxy-4-(trifluoromethyl)-1H-indole typically include rigorous testing for heavy metal content and residual solvents, meeting ICH guidelines. Its stability under various pH conditions makes it suitable for formulation studies, particularly in prodrug development strategies that dominate current patent filings. The compound's logP value (approximately 2.8) positions it favorably within Lipinski's rule of five parameters for drug-likeness.

Emerging applications in agricultural chemistry demonstrate the compound's potential as a lead structure for novel plant growth regulators, responding to global demands for sustainable crop protection solutions. Recent publications have explored its auxin-like activity, connecting to trending searches about "bioactive small molecules in agriculture." The methoxy substitution pattern appears crucial for this biological activity, suggesting opportunities for structural optimization.

In analytical chemistry, 1167055-94-8 serves as a reference standard for method development in LC-MS systems, particularly for analyzing indole-containing natural products. Its distinct UV absorption profile (λmax ~290 nm) facilitates detection in complex matrices. These characteristics address frequent technical queries about "indole derivative analysis" in academic and industrial laboratories.

The compound's commercial availability through specialty chemical suppliers has expanded significantly, with current pricing reflecting its high purity grade requirements. Storage recommendations typically suggest argon atmosphere protection at -20°C to maintain stability, information highly sought after by procurement specialists. Regulatory status varies by region, with most jurisdictions classifying it as a research chemical rather than a controlled substance.